6-Hydroxy-7-phenyl-4-[(4-phenyl-1-piperazinyl)methyl]-1-benzopyran-2-one

• IUPAC Name: 6-hydroxy-7-phenyl-4-[(4-phenylpiperazin-1-yl)methyl]chromen-2-one
• InChI: InChI=1S/C26H24N2O3/c29-24-16-23-20(18-27-11-13-28(14-12-27)21-9-5-2-6-10-21)15-26(30)31-25(23)17-22(24)19-7-3-1-4-8-19/h1-10,15-17,29H,11-14,18H2
• InChI Key: LBLUAJDAIHVMDN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)OC3=CC(=C(C=C23)O)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H24N2O3
• Molecular Weight: 412.5 g/mol
• CAS No.: 850188-33-9

Description

6-Hydroxy-7-phenyl-4-[(4-phenyl-1-piperazinyl)methyl]-1-benzopyran-2-one is a chemical compound. It’s a type of piperazine.

Molecular Structure Analysis

The molecular formula of this compound is C26H24N2O3. The InChI string representation of its structure is InChI=1S/C26H24N2O3/c29-24-16-23-20(18-27-11-13-28(14-12-27)21-9-5-2-6-10-21)15-26(30)31-25(23)17-22(24)19-7-3-1-4-8-19/h1-10,15-17,29H,11-14,18H2.

Physical and Chemical Properties Analysis

The average mass of this compound is 412.17869.

Scientific Research Applications

Anticonvulsant and Antimicrobial Activities

• A study has synthesized derivatives of 4H-pyran-4-one, closely related to the compound of interest, evaluating their potential as anticonvulsant and antimicrobial agents. Some derivatives showed promising activities in these fields (Aytemir, Çalış, & Özalp, 2004).

Synthesis and Transformation Studies

• Research focused on the synthesis of benzofuro benzopyrones, similar to the requested compound, demonstrating the chemical versatility and potential for creating new derivatives with diverse applications (Joshi & Trivedi, 2010).

Analgesic Properties

• The synthesis of amides related to the compound has been explored, revealing some variants with strong analgesic activity, indicating potential for pain relief applications (Śladowska et al., 1999).

Biological Applications

• A wide variety of derivatives have been synthesized for screening their biological applications, highlighting the adaptability of such compounds in various biological contexts (Naik & Bodke, 2019).

Novel Synthesis Techniques

• Innovative methods for synthesizing related coumarins have been developed, opening doors for more efficient production and potential new applications (Clerici & Porta, 1993).

Antimicrobial and Anticonvulsant Potentials

• New 4H-pyran-4-one derivatives, structurally similar, have been studied for anticonvulsant and antimicrobial effects, indicating the potential use of such compounds in treating seizures and infections (Aytemir, Septioğlu, & Çalış, 2010).

Antiplatelet and Antitumor Activities

• Studies on antiplatelet 2-aminochromones and their effectiveness in preventing thrombus formation suggest potential therapeutic uses for cardiovascular diseases (Morris et al., 1993).
• Synthesis and evaluation of new benzopyrone derivatives for anticancer activity provide insights into their potential use in cancer therapy (El-Ansary et al., 2014).